Cas no 1000340-19-1 (6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1000340-19-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD09880107
• CID: 844750
• PubChem ID: 24729546
• Update Time: 2025-10-29

6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-nitro-7-azaindole
• 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
• SB14320
• AKOS006312682
• 6-Methyl-5-nitro-7H-pyrrolo[2,3-b]pyridine
• SCHEMBL19204027
• 1H-Pyrrolo[2,3-b]pyridine, 6-methyl-5-nitro-
• MFCD09880107
• SY349615
• CS-0335780
• DTXSID00646866
• 1000340-19-1

• MDL： MFCD09880107
• Inchi： 1S/C8H7N3O2/c1-5-7(11(12)13)4-6-2-3-9-8(6)10-5/h2-4H,1H3,(H,9,10)
• InChI Key： DLYUJKUXLFSSDQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)N=C2C(C=CN2)=C1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine

6-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1000340-19-1): A Comprehensive Overview

6-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1000340-19-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitro-substituted pyrrolopyridine derivative is increasingly being explored for its potential applications in drug discovery and material science. The compound's molecular framework combines the characteristics of both pyrrole and pyridine rings, making it a versatile building block for synthesizing more complex molecules.

The growing interest in 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine stems from its potential as a key intermediate in the development of novel therapeutic agents. Researchers are particularly interested in its role as a precursor for small molecule inhibitors and kinase-targeting compounds, which are hot topics in current cancer research and inflammation studies. The presence of both methyl and nitro functional groups on the pyrrolopyridine scaffold allows for diverse chemical modifications, enabling the creation of compounds with tailored biological activities.

From a chemical perspective, 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine exhibits interesting electronic properties due to its conjugated system and electron-withdrawing nitro group. These characteristics make it valuable for applications in organic electronics and photovoltaic materials, areas that are currently receiving substantial research funding worldwide. The compound's potential in optoelectronic devices aligns with the global push for more efficient energy solutions and sustainable technologies.

The synthesis of 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity. Recent advancements in green chemistry approaches have led to more efficient synthetic routes with reduced environmental impact, addressing the pharmaceutical industry's growing emphasis on sustainable practices. This aspect makes the compound particularly relevant in today's climate-conscious research environment.

In pharmaceutical applications, the pyrrolopyridine core of this compound has shown promise in the development of central nervous system (CNS) drugs. The structural similarity to naturally occurring purine bases allows for potential interactions with various biological targets. Researchers are investigating its derivatives for possible activity against neurological disorders, a field that has seen increased attention due to rising global health concerns about neurodegenerative diseases.

The market for 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine and its derivatives has been expanding steadily, driven by growing R&D investments in both academic and industrial settings. Pharmaceutical companies are particularly interested in its potential as a scaffold for kinase inhibitors, which represent one of the fastest-growing segments in drug development. The compound's versatility also makes it valuable for combinatorial chemistry approaches, enabling rapid generation of diverse molecular libraries for screening.

Quality control and analytical characterization of 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine are crucial aspects of its production and application. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical procedures are particularly important given the compound's potential use in pharmaceutical applications where stringent quality standards must be met.

From a regulatory perspective, 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine falls under standard chemical safety protocols, with researchers required to follow appropriate handling procedures. While not classified as hazardous under normal conditions, proper laboratory practices should always be observed when working with this or any chemical compound. The growing emphasis on laboratory safety standards in research institutions has made proper handling protocols an increasingly important consideration.

The future outlook for 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine appears promising, with ongoing research exploring new applications and synthetic methodologies. Its potential in medicinal chemistry continues to drive interest, particularly in the development of targeted therapies for various diseases. Additionally, its applications in material science are being investigated, with potential uses in advanced functional materials and nanotechnology applications.

For researchers and industry professionals seeking information about 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine, it's important to consult up-to-date scientific literature and reliable suppliers. The compound's growing importance in various research fields makes it a valuable subject for continued study and development. As research progresses, we can expect to see new applications and improved synthetic methods for this versatile heterocyclic compound.